3-(Bromomethyl)[1,4]benzodioxino[2,3-c]pyridazine

• Molecular Formula: C11H7BrN2O2
• Molecular Weight: 279.09 g/mol
• IUPAC Name: 3-(bromomethyl)-[1,4]benzodioxino[3,2-c]pyridazine
• InChI: InChI=1S/C11H7BrN2O2/c12-6-7-5-10-11(14-13-7)16-9-4-2-1-3-8(9)15-10/h1-5H,6H2
• InChI Key: RMNBNWDLYVXRJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)OC3=C(O2)N=NC(=C3)CBr

Description

3-(Bromomethyl)[1,4]benzodioxino[2,3-c]pyridazine is a useful research compound. Its molecular formula is C11H7BrN2O2 and its molecular weight is 279.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To [1,4]benzodioxino[2,3-c]pyridazin-3-ylmethanol (8.1 g) was added 1,2-dichloroethane (80 ml) and the mixture was stirred. Thionyl bromide (38.9 g) was added, and the mixture was stirred with heating under reflux for 2 hr. The mixture was diluted with chloroform, and the organic layer was washed with saturated aqueous sodium hydrogen carbonate solution, and dried over anhydrous sodium sulfate. The solvent was concentrated under reduced pressure, and the residue was washed with diethyl ether to give 3-(bromomethyl)[1,4]benzodioxino[2,3-c]pyridazine (8.0 g).